Cas no 1044267-79-9 (N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide)

• Product Name: N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide
• CAS No: 1044267-79-9
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 5943041
• PubChem ID: 78405869
• Update Time: 2025-07-08

N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide
• 1044267-79-9

• Inchi： 1S/C19H22N4O2S/c24-16(20-12-6-2-1-3-7-12)11-10-15-18(25)23-17(21-15)13-8-4-5-9-14(13)22-19(23)26/h4-5,8-9,12-13,15H,1-3,6-7,10-11H2,(H,20,24)
• InChI Key： SGEDSZRYSMFRRY-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C2=NC(C(N21)=O)CCC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide

Introduction to N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide (CAS No. 1044267-79-9)

N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1044267-79-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide is characterized by the presence of an imidazo[1,2-c]quinazolin core, which is a well-known scaffold in medicinal chemistry. This core structure is fused with a sulfanylidene group and an amide moiety, contributing to its diverse chemical reactivity and potential biological interactions. The N-cyclohexyl substituent at the 3-position further enhances the compound's solubility and stability, making it more amenable for various biochemical assays.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide with biological targets. Studies have shown that this compound exhibits inhibitory activity against several key enzymes involved in cancer pathways. Specifically, the imidazo[1,2-c]quinazolin scaffold has been identified as a potent inhibitor of tyrosine kinases, which are critical in regulating cell growth and division. The presence of the sulfanylidene group appears to modulate the compound's binding affinity and selectivity towards these enzymes.

In addition to its anti-cancer potential, N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide has shown promise in other therapeutic areas. Researchers have explored its efficacy in treating inflammatory diseases by targeting inflammatory cytokines and chemokines. The amide moiety in the molecule interacts with specific amino acid residues in these targets, leading to reduced inflammation and pain. This dual functionality makes the compound a versatile candidate for multi-target drug design.

The synthesis of N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The imidazo[1,2-c]quinazolin core is typically synthesized through cyclization reactions involving appropriate precursors. Subsequent functionalization with the sulfanylidene group and the amide moiety requires careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further biological testing.

One of the most exciting aspects of N-cyclohexyl-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin}-2-yll-propanamide is its potential for structure-based drug design. High-resolution crystal structures of the compound bound to its target enzymes have provided valuable insights into its mechanism of action. These structures reveal how the various functional groups interact with the enzyme's active site, leading to inhibition or modulation of enzymatic activity. This information is crucial for designing analogs with improved potency and selectivity.

The pharmacokinetic properties of N-cyclohexyl--{imidazo[1'`c]qunazolin-{`amino`}-`carboxylic acid`}-`cyclohexylester` are also under investigation. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for developing it into a viable therapeutic agent. Further studies are needed to optimize its pharmacokinetic profile and assess potential side effects.

The future prospects for N-cyclohexyl--{imidazo[1'`c]qunazolin-{`amino`}-`carboxylic acid`}-`cyclohexylester` are bright given its multifaceted biological activities and structural features. Ongoing research aims to explore its potential in treating neurological disorders by targeting specific neurotransmitter receptors. Additionally，the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies.

In conclusion，N-cyclohexyl--{imidazo[1'`c]qunazolin-{`amino`}-`carboxylic acid`}-`cyclohexylester `is a remarkable compound with significant therapeutic potential。 Its unique structure，biological activities，and pharmacokinetic properties make it a valuable asset in pharmaceutical research。 As our understanding of its mechanisms of action continues to grow，we can expect to see more innovative applications emerge from this promising molecule。